Cas no 2137843-58-2 (4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid)

• Product Name: 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
• CAS No: 2137843-58-2
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 5786858
• PubChem ID: 165831970
• Update Time: 2025-05-27

4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-741311
• 2137843-58-2
• 4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
• 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid

• Inchi： 1S/C14H15NO2S/c1-8(2)12-7-18-13(15-12)11-6-10(14(16)17)5-4-9(11)3/h4-8H,1-3H3,(H,16,17)
• InChI Key： HDIISCKRDWEHFV-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 261.08234989g/mol
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid

Comprehensive Overview of 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid (CAS No. 2137843-58-2)

The compound 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid (CAS No. 2137843-58-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a benzoic acid core with a thiazole ring, a combination known for its diverse biological activities. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or intermediate in drug discovery, given the rising demand for novel heterocyclic compounds in medicinal chemistry.

One of the key features of 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid is its isopropyl-substituted thiazole moiety, which enhances lipophilicity and may improve membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimal ADME (Absorption, Distribution, Metabolism, Excretion) properties. The compound’s CAS No. 2137843-58-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

In the context of green chemistry, synthetic routes for 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid are being optimized to reduce hazardous byproducts. Recent publications highlight its role as a building block for biodegradable materials, addressing the growing consumer demand for sustainable alternatives. The thiazole-benzoic acid hybrid structure also shows promise in crop protection, with studies exploring its fungicidal properties against resistant pathogens.

From a commercial perspective, suppliers of CAS No. 2137843-58-2 emphasize its >95% purity, catering to GMP-compliant pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are routinely employed to verify its stability, a topic frequently queried in QA/QC forums. The compound’s patent landscape reveals filings in kinase inhibition therapies, coinciding with the surge in oncology research investments.

Educational platforms discussing structure-activity relationships (SAR) often cite 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid as a case study for scaffold hopping strategies. Its modular design allows derivatization at multiple sites, making it a versatile candidate for combinatorial chemistry libraries. This adaptability resonates with open-source drug discovery initiatives, where collaborative efforts aim to accelerate hit-to-lead optimization.

In summary, 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid (CAS No. 2137843-58-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from precision medicine to sustainable agriculture—underscore its value as a research enabler in an era defined by interdisciplinary scientific challenges.